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Compound of Interest

2-Amino-5-ethylphenol
Compound Name:
hydrochloride

Cat. No.: B177001

Technical Guide: Safety and Handling of 2-
Amino-5-ethylphenol hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 2-Amino-5-ethylphenol hydrochloride (CAS No. 149861-22-3). The information is
compiled and presented to meet the needs of laboratory and research professionals, with a
focus on safe handling, storage, and emergency preparedness.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-5-ethylphenol
hydrochloride is presented in Table 1. This data is essential for understanding the substance's
behavior and for designing appropriate experimental and handling procedures.
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Property Value Source
--INVALID-LINK--[1], --
Molecular Formula CsH12CINO
INVALID-LINK--[2]
_ --INVALID-LINK--[3], --
Molecular Weight 173.64 g/mol
INVALID-LINK--[1]
White to off-white crystalline
Appearance --INVALID-LINK--[4]
powder
Melting Point >163°C (decomposes) --INVALID-LINK--[2]
Boiling Point 290°C at 760 mmHg --INVALID-LINK--[5]
Soluble in water and ethanol.
. . . --INVALID-LINK--[4], --
Solubility Slightly soluble in DMSO and
INVALID-LINK--[2]
Methanol.
Purity =298% --INVALID-LINK--[1]

Hazard Identification and Classification

2-Amino-5-ethylphenol hydrochloride is classified as a hazardous substance. The GHS

classification and corresponding hazard statements are crucial for risk assessment and the

implementation of safety measures.

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1
burns and eye damage
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction
Hazardous to the Aquatic . o
Category 1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Source: --INVALID-LINK--[3]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemscene.com/149861-22-3.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB12547098_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-ethylphenol-hydrochloride
https://www.chemscene.com/149861-22-3.html
https://www.nbinno.com/?news/grok-2-amino-5-ethylphenol-hydrochloride-cas-149861-22-3-product-specification
https://m.chemicalbook.com/ProductChemicalPropertiesCB12547098_EN.htm
https://www.echemi.com/produce/pr2307061109-2-amino-5-ethylphenol-hydrochloride-6-amino-3-ethylphenol-hydrochloride.html
https://www.nbinno.com/?news/grok-2-amino-5-ethylphenol-hydrochloride-cas-149861-22-3-product-specification
https://m.chemicalbook.com/ProductChemicalPropertiesCB12547098_EN.htm
https://www.chemscene.com/149861-22-3.html
https://www.benchchem.com/product/b177001?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-ethylphenol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Toxicological Data

Limited toxicological data is available for 2-Amino-5-ethylphenol hydrochloride. The

following table summarizes the key findings from studies.

. Dosel/Conce
Study Type  Species Route . Results Source
ntration
Details not
specified, but
Acute Oral 2000 mg/kg this dose was  --INVALID-
o Rat Oral gavage )
Toxicity bw used in a LINK--[6]
single dose
study.
No Observed
Adverse
Prenatal Effect Level
N 74 mg/kg --INVALID-
Development  Rat Not specified (NOAEL) for
bw/day LINK--[6]

al Toxicity

maternal and
development

al effects.

Handling and Storage Precautions

Proper handling and storage are paramount to ensure the safety of personnel and the integrity

of the compound.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended:

o Eye/Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.
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o Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
is recommended.

Safe Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Storage Conditions

o Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

e Some sources recommend storage at 4°C under a nitrogen atmosphere.[1]

Experimental Protocols

While specific experimental protocols for this compound are not widely published, the following
are general procedures for handling and in case of emergencies, based on best practices for
similar chemical classes.

General Workflow for Handling

The following diagram illustrates a general workflow for the safe handling of 2-Amino-5-
ethylphenol hydrochloride in a research setting.
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Receipt and Inspection

i

Log into Chemical Inventory

l

Store in Designated Location
(Cool, Dry, Ventilated)

Pre-use Risk Assessment

Don Appropriate PPE

Weighing and Preparation
(in Fume Hood)

Experimental Use

Decontamination of Work Area

Waste Disposal
(Hazardous Waste Stream)

Update Chemical Inventory

Figure 1: General Chemical Handling Workflow
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Figure 1: General Chemical Handling Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b177001?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Emergency Spill Response

In the event of a spill, follow the protocol outlined in the diagram below.

Spill Occurs

Alert others in the area
Evacuate if necessary Small, manageable spill?

Yes No

Assess the spill
(Size and Hazard)

Use spill kit to contain and absorb Large or highly hazardous spill

Contact Emergency Services/

Collect waste in a sealed container Environmental Health & Safety

Decontaminate the area

Dispose of as hazardous waste

Figure 2: Chemical Spill Response Protocol

Click to download full resolution via product page

Figure 2: Chemical Spill Response Protocol
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First Aid Measures

The following are general first aid measures. Always seek immediate medical attention after

any exposure.
o |If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical help.[5]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get emergency
medical help immediately.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[5]

« If on Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical help. Take
off contaminated clothing and wash it before reuse.[5]

Logical Relationship of Safety Precautions

The effective and safe use of 2-Amino-5-ethylphenol hydrochloride relies on a hierarchical
and interconnected set of safety precautions. The following diagram illustrates this relationship.

Risk Assessment

(Standard Operating Procedures (SOPSD

[Chemical Fume Hood] Groper Ventilatior) (Eye Protection] [Gloves] [Lab CoaD

ersonal Protegtive Equipmept (PPE)

Administrative Controls

Figure 3: Interrelationship of Safety Precautions
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Figure 3: Interrelationship of Safety Precautions

This guide is intended to provide comprehensive safety information for 2-Amino-5-ethylphenol
hydrochloride. It is not a substitute for a formal risk assessment, which must be conducted by
qualified personnel before any new or modified procedure involving this chemical. Always refer
to the most current Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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